(1,3-dimethyl-1H-pyrazol-5-yl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone

• IUPAC Name: (2,5-dimethylpyrazol-3-yl)-(4-thiophen-3-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C15H19N3O2S/c1-11-9-14(17(2)16-11)15(19)18-6-3-12(4-7-18)20-13-5-8-21-10-13/h5,8-10,12H,3-4,6-7H2,1-2H3
• InChI Key: PIACIQQXPDTUJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)N2CCC(CC2)OC3=CSC=C3)C
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

(1,3-dimethyl-1H-pyrazol-5-yl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone, also known as DTPM, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DTMP is a synthetic compound that has been synthesized using a specific method and has shown promising results in various scientific studies.

Scientific Research Applications

Molecular Interaction and Pharmacophore Models

One study focused on the molecular interaction of a related antagonist compound with the CB1 cannabinoid receptor. Using AM1 molecular orbital method for conformational analysis, the study identified distinct conformations and developed unified pharmacophore models for CB1 receptor ligands. This research contributes to understanding the steric binding interaction with the receptor, which could be applied to designing new therapeutic agents (Shim et al., 2002).

Structural Chemistry and Disorder

Another study presented isomorphous structures with thiophenyl methanone components, demonstrating the chlorine-methyl exchange rule. This research highlights the importance of structural disorder in detecting isomorphism, which is crucial for drug design and the development of new materials (Rajni Swamy et al., 2013).

Synthesis of Thieno-Thiophene Derivatives

Research on the synthesis of new Thieno[2,3-b]-Thiophene derivatives, incorporating a thiophene moiety, contributes to the development of compounds with potential applications in organic electronics and as pharmacophores for drug discovery (Mabkhot et al., 2010).

Enzyme Inhibitory Activity and Molecular Docking

A study on Thiophene-Based Heterocyclic Compounds evaluated their enzyme inhibitory activities against acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase. This research is vital for understanding the mechanism of action of these compounds and their potential as therapeutic agents (Cetin et al., 2021).

Anticancer Activity

Investigation into the anticancer activity of ester and amide derivatives of 1-phenyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid revealed significant inhibitory effects on various human cancer cell lines. This highlights the potential of thiophene containing pyrazole derivatives in cancer therapy (Inceler et al., 2013).